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Compound of Interest

Compound Name: Hexadecane, 2-chloro-

Cat. No.: B15485014

For researchers, scientists, and professionals in drug development, the accurate prediction of a
molecule's physicochemical properties is a cornerstone of efficient and effective research. This
guide provides a comparative analysis of the predicted properties of 2-chlorohexadecane. Due
to a lack of available experimental data for 2-chlorohexadecane, this guide will also present a
comparison of predicted and experimental values for its structural isomer, 1-chlorohexadecane,
to serve as a valuable reference point.

Unveiling the Properties: A Tale of Two Isomers

The accurate prediction of a compound's behavior is crucial for its application and synthesis. In
the case of 2-chlorohexadecane, while experimental data is not readily available in published
literature, computational models provide valuable estimates of its key physicochemical
properties. To ground these predictions in a real-world context, we can examine the closely
related isomer, 1-chlorohexadecane, for which experimental data is accessible.

Below is a summary of the predicted properties for 2-chlorohexadecane and a comparison of
the predicted versus experimental properties for 1-chlorohexadecane.

Table 1: Predicted Physicochemical Properties of 2-Chlorohexadecane
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Property Predicted Value
Molecular Formula C16H33CI[1]

Molecular Weight 260.89 g/mol

Boiling Point 326.9°C at 760 mmHg|[2]
Melting Point 17.9°C (estimate)[2]
Density 0.857 g/cm?3[2]

Refractive Index 1.4467 (estimate)[2]

Vapor Pressure 0.000398 mmHg at 25°CJ[2]
Flash Point 139.6°C[2]

LogP 6.70490[2]

Table 2: Correlation of Experimental and Predicted Properties of 1-Chlorohexadecane

Property Experimental Value Predicted Value
Molecular Formula C16H33CI[3] C16H33ClI

Molecular Weight 260.89 g/mol [3] 260.89 g/mol

Boiling Point 149°C at 1 mmHg[4][5] 322°C at 760 mmHg[3]
Melting Point 8-14°C[4][5] 8°CJ3]

Density 0.865 g/mL at 25°C[4] 0.865 g/cm?3[3]
Refractive Index n20/D 1.449 -

Vapor Pressure 129 mmHg at 21°CJ[4] -

Flash Point >230°F (>110°C) 136°C[3]

The "How-To": Experimental Protocols

The determination of these physicochemical properties relies on established laboratory
techniques. Below are detailed methodologies for the key experiments.
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Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common method for its determination is the distillation method.

Protocol:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: The liquid sample (e.g., 1-chlorohexadecane) is placed in the round-
bottom flask along with boiling chips to ensure smooth boiling.

Heating: The flask is gently heated. As the liquid boils, the vapor rises into the distillation
head.

Temperature Reading: The thermometer is positioned so that the top of the bulb is level with
the side arm of the distillation head. The temperature is recorded when it stabilizes, which
indicates the boiling point of the substance.

Condensation: The vapor then passes into the condenser, where it is cooled by circulating
water and condenses back into a liquid.

Collection: The condensed liquid, or distillate, is collected in the receiving flask.

Melting Point Determination

The melting point is the temperature at which a solid turns into a liquid. It is a sharp, well-

defined temperature for a pure substance.

Protocol:

Sample Preparation: A small amount of the solid sample is finely ground and packed into a
capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a thermometer.
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Heating: The block is heated slowly and steadily.
Observation: The sample is observed through a magnifying lens.

Temperature Range: The temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes liquid are recorded. This range is the
melting point of the substance.

Density Determination

Density is the mass of a substance per unit volume. For a liquid, it can be determined using a

pycnhometer or a hydrometer.

Protocol (using a pycnometer):

Weighing the Pycnometer: An empty, clean, and dry pycnometer is accurately weighed.

Filling the Pycnometer: The pycnometer is filled with the liquid sample, ensuring there are no
air bubbles.

Weighing the Filled Pycnometer: The filled pycnometer is weighed.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference
substance of known density (e.g., distilled water) at a specific temperature. The filled
pycnometer is weighed again. The volume of the pycnometer can be calculated from the
mass and density of the reference substance.

Density Calculation: The density of the sample is calculated by dividing the mass of the
sample (weight of filled pycnometer - weight of empty pycnometer) by the volume of the
pycnometer.

Visualizing the Workflow

To understand the logical flow of comparing experimental and predicted properties, the

following diagram illustrates the key steps involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Predictive Landscape: A Comparative
Analysis of 2-Chlorohexadecane Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15485014+#correlation-of-experimental-and-
predicted-properties-of-2-chlorohexadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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